molecular formula C20H16N4O2 B5125460 2-{[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

2-{[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

Cat. No.: B5125460
M. Wt: 344.4 g/mol
InChI Key: DABNTIKJRNOOAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the pyrido[1,2-a]pyrimidin-4-one class, characterized by a fused bicyclic core. The structure features a pyridazinone ring substituted with a 4-methylphenyl group at position 3, linked via a methylene bridge to the pyrido-pyrimidinone scaffold.

Properties

IUPAC Name

2-[[3-(4-methylphenyl)-6-oxopyridazin-1-yl]methyl]pyrido[1,2-a]pyrimidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H16N4O2/c1-14-5-7-15(8-6-14)17-9-10-19(25)24(22-17)13-16-12-20(26)23-11-3-2-4-18(23)21-16/h2-12H,13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DABNTIKJRNOOAH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC3=CC(=O)N4C=CC=CC4=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H16N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

344.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound Core Structure Substituents Molecular Weight (g/mol) Key Features References
2-{[3-(4-Methylphenyl)-6-oxopyridazin-1(6H)-yl]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one Pyrido-pyrimidinone + pyridazinone 3-(4-Methylphenyl)pyridazinone, methylene bridge ~393 (estimated) Lipophilic 4-methylphenyl group; potential for dual hydrogen bonding
2-{[6-(4-Chlorophenyl)-3-oxo[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one Pyrido-pyrimidinone + triazolo-pyridazine 6-(4-Chlorophenyl)triazolo-pyridazine 408.83 Chlorophenyl enhances electronegativity; triazolo ring may improve metabolic stability
6-Methyl-3-phenyl-4H-pyrido[1,2-a]pyrimidin-4-one Pyrido-pyrimidinone 6-Methyl, 3-phenyl 236.27 Simpler structure; lacks pyridazinone moiety; potential base for further derivatization
2-(1,3-Benzodioxol-5-yl)-7-(piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one Pyrido-pyrimidinone 2-Benzodioxol, 7-piperazine ~368 (estimated) Piperazine improves solubility; benzodioxol may enhance CNS penetration
2-(4-Methylanilino)-3-[(4-methylphenyl)iminomethyl]pyrido[1,2-a]pyrimidin-4-one Pyrido-pyrimidinone 4-Methylanilino, 4-methylphenyl imine 368.43 Schiff base formation; potential chelating properties

Key Observations :

Substituent Effects: The 4-methylphenyl group in the target compound increases lipophilicity compared to 4-chlorophenyl (), which may influence membrane permeability and target binding . Piperazine-containing analogs () exhibit enhanced solubility due to the basic nitrogen, contrasting with the target compound’s reliance on pyridazinone for polarity .

Synthetic Routes: The target compound’s synthesis likely involves coupling a pyridazinone intermediate with a pyrido-pyrimidinone precursor, similar to methods in (e.g., using caesium carbonate/DMF for nucleophilic substitution) . Triazolo-pyridazine derivatives () may require cyclization steps, increasing synthetic complexity compared to the methylene-bridged target compound .

The Schiff base in ’s compound could enable metal coordination, a feature absent in the target compound but relevant for metalloenzyme inhibition .

Research Findings and Data Gaps

  • Structural Insights: X-ray crystallography (e.g., ) could resolve conformational differences between the target compound and its analogs, particularly regarding the pyridazinone-pyrido-pyrimidinone dihedral angle .
  • Activity Profiling: Limited data on pyrido-pyrimidinones in the evidence necessitate further studies on kinase inhibition, antibacterial efficacy, or pharmacokinetics.
  • Synthetic Optimization : Higher yields reported for triazolo derivatives (, ~24% total yield) suggest room for improving the target compound’s synthesis .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.